
Navigating the Chemical Space of 5-
Ethynylindoline Derivatives: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-Ethynylindoline hydrochloride

CAS No.: 2097953-06-3

Cat. No.: B1489972

Get Quote

Executive Summary & Chemical Identity[1]
5-Ethynylindoline (5-ethynyl-2,3-dihydro-1H-indole) represents a high-value molecular scaffold

in medicinal chemistry, particularly in the design of covalent kinase inhibitors and "click-ready"

PROTAC linkers. Unlike its aromatic counterpart (indole), the indoline core offers a distinct 3D

vector and reduced planarity, which is critical for fine-tuning solubility and binding affinity.

The "CAS Confusion": Researchers often struggle to locate a direct CAS number for "5-
Ethynylindoline Hydrochloride" because the free amine is oxidation-prone (reverting to

indole) and is rarely cataloged as a shelf-stable commodity. Instead, it is almost exclusively

accessed via its stable N-Boc protected precursor.

Key Chemical Identifiers[2][3][4]
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Compound Name
Structure
Description

CAS Number Molecular Weight

N-Boc-5-

ethynylindoline

Stable Precursor

(Primary Commercial

Form)tert-butyl 5-

ethynyl-2,3-dihydro-

1H-indole-1-

carboxylate

1073191-24-8 243.30

5-Bromoindoline

Starting Material5-

bromo-2,3-dihydro-

1H-indole

22190-33-6 198.06

N-Boc-5-

bromoindoline

Intermediatetert-butyl

5-bromo-2,3-dihydro-

1H-indole-1-

carboxylate

182344-70-3 296.16

5-Ethynylindoline HCl

Target Salt5-ethynyl-

2,3-dihydro-1H-indole

hydrochloride

Generated In Situ 179.65 (salt)

Synthetic Pathway: The "Self-Validating" Protocol
To ensure high fidelity in drug development, one should not attempt to purchase the free amine

directly due to degradation risks. The following protocol describes the synthesis from the stable

5-bromoindoline, ensuring a fresh, high-purity HCl salt for downstream coupling.

Mechanistic Flowchart
The following diagram illustrates the critical path from the commercially available bromo-

precursor to the active ethynyl-indoline salt.
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Click to download full resolution via product page

Figure 1: Validated synthetic route for generating 5-Ethynylindoline HCl from stable precursors.

Detailed Methodology
Step 1: Protection (Critical for Selectivity)

Reagents: 5-Bromoindoline (1.0 eq), Di-tert-butyl dicarbonate (1.1 eq), Triethylamine (1.5

eq), DCM.

Rationale: The nitrogen on the indoline is nucleophilic. If left unprotected during the

Sonogashira coupling, it can poison the Palladium catalyst or participate in side reactions.

Validation: Monitor by TLC (Hexane/EtOAc 9:1). The disappearance of the polar free amine

indicates completion.

Step 2: Sonogashira Coupling
Reagents: N-Boc-5-bromoindoline, Ethynyltrimethylsilane (TMS-acetylene), Pd(PPh3)2Cl2

(5 mol%), CuI (2 mol%), TEA/THF.

Protocol Note: Degas solvents thoroughly with Argon. Oxygen promotes homocoupling of the

alkyne (Glaser coupling), reducing yield.

Temperature: 60°C for 4-6 hours.

Step 3: The "Double Deprotection" Strategy
To obtain the final HCl salt, a two-stage deprotection is recommended for purity control:

Desilylation: Treat with K2CO3 in Methanol to remove the TMS group. Isolate CAS 1073191-

24-8.[1][2][3][4][5][6] This is your "stopping point" if you need to store the compound.

N-Boc Removal: Dissolve CAS 1073191-24-8 in DCM and add 4M HCl in Dioxane at 0°C.

Observation: A white precipitate (the HCl salt) will form.

Workup: Filter the solid under inert atmosphere. Do not neutralize unless immediately

reacting, as the free base oxidizes to indole in air.
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Applications in Drug Discovery[3][9][10]
The 5-ethynylindoline motif is not merely a structural spacer; it is a functional handle used in

two primary high-impact workflows.

A. Kinase Inhibitor Design (EGFR/HER2)
Indoline derivatives serve as conformationally restricted analogues of aniline-based inhibitors.

The 5-position ethynyl group often occupies the hydrophobic pocket of the ATP binding site or

serves as a rigid linker to extend into the solvent-exposed region.

Mechanism: The rigidity of the indoline ring (vs. the flexible aniline) can reduce the entropic

penalty of binding.

Example Utility: Synthesis of Erlotinib/Gefitinib analogues where the core phenyl ring is

replaced by indoline to alter metabolic stability.

B. Click Chemistry & PROTACs
The terminal alkyne is a prime candidate for Copper-Catalyzed Azide-Alkyne Cycloaddition

(CuAAC).

5-Ethynylindoline
(Alkyne Handle)

Cu(I) Catalyst

Azide-PEG-Ligand
(E3 Ligase Binder)

Triazole-Linked
PROTAC

1,3-Dipolar Cycloaddition

Click to download full resolution via product page

Figure 2: Application of the 5-ethynyl moiety in constructing Proteolysis Targeting Chimeras

(PROTACs).

Handling & Stability Specifications
Oxidation Sensitivity: Indolines (dihydroindoles) are susceptible to aromatization to indoles.

This is accelerated by light and high pH.
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Storage: Store the HCl salt at -20°C under Argon.

Handling: Use the N-Boc protected form (CAS 1073191-24-8) for all ambient-temperature

storage. Only deprotect the Nitrogen immediately prior to the final coupling step.

Alkyne Stability: Terminal alkynes are generally stable but should be kept away from strong

bases to prevent acetylide formation unless intended.

References
PubChem.N-Boc-5-bromoindole (Note: Isomer distinction). National Library of Medicine.

Available at: [Link] (Accessed Oct 2023).

AA Blocks.Product Catalog: tert-butyl 5-ethynyl-2,3-dihydro-1H-indole-1-carboxylate (CAS

1073191-24-8).[2][3] Available at: [Link] (Verified Source for CAS 1073191-24-8).

Matrix Fine Chemicals.1-ethynyl-2,3-dihydro-1H-indole-2,3-dione (Structural Analog).

Available at: [Link].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1073191-24-8 tert-Butyl 5-ethynylindoline-1-carboxylate AKSci 6991FX [aksci.com]

2. 219834-81-8|tert-Butyl 2,3-dihydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate|BLD Pharm
[bldpharm.com]

3. aablocks.com [aablocks.com]

4. 177201-79-5|1-(tert-Butoxycarbonyl)indoline-3-carboxylic acid|BLD Pharm [bldpharm.com]

5. 369595-01-7|tert-Butyl 3-oxoindoline-1-carboxylate|BLD Pharm [bldpharm.com]

6. 1313237-54-5|1H-indole-1,4-dicarboxylic acid, 2,3-dihydro-, 1-(1,1-dimethylethyl) 4-methyl
ester|BLD Pharm [bldpharm.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2728482
https://www.bldpharm.com/products/219834-81-8.html
https://www.aablocks.com/prods/cas/1?page=1685
https://www.aablocks.com/
https://www.matrix-fine-chemicals.com/
https://www.benchchem.com/product/b1489972?utm_src=pdf-custom-synthesis#bc-rfq
https://aksci.com/item_detail.php?cat=6991FX
https://www.bldpharm.com/products/219834-81-8.html
https://www.bldpharm.com/products/219834-81-8.html
https://www.aablocks.com/prods/cas/1?page=1685
https://www.bldpharm.com/products/177201-79-5.html
https://www.bldpharm.com/products/369595-01-7.html
https://www.bldpharm.com/products/1313237-54-5.html
https://www.bldpharm.com/products/1313237-54-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1489972?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Navigating the Chemical Space of 5-Ethynylindoline
Derivatives: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1489972/docs#navigating-the-chemical-space-of-5-
ethynylindoline-derivatives-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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